Cas no 106516-07-8 (5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole)

• Product Name: 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• CAS No: 106516-07-8
• MF: C₁₉H₁₆ClFN₂
• MW: 326.795146942139
• MDL: MFCD09833275
• CID: 1031944
• PubChem ID: 9883838
• Update Time: 2025-06-11

5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• 5-chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydro-4-pyridyl)-1H-indole
• 5-Chloro-1-(4-fluoro-phenyl)-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole
• AK123573
• CHEMBL274178
• KB-245412
• KB-245413
• SureCN6580736
• 106516-07-8
• 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole
• 5-chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)indole
• DTXSID70432374
• SCHEMBL6580736
• AKOS016011898
• DB-332880
• WLQZFXJVVNNEJU-UHFFFAOYSA-N

• MDL： MFCD09833275
• Inchi： 1S/C19H16ClFN2/c20-14-1-6-19-17(11-14)18(13-7-9-22-10-8-13)12-23(19)16-4-2-15(21)3-5-16/h1-7,11-12,22H,8-10H2
• InChI Key： WLQZFXJVVNNEJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2C1C=CC(=CC=1)F)C1=CCNCC1

Computed Properties

• Exact Mass: 326.09878
• Monoisotopic Mass: 326.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 481 ºC
• Flash Point: 245 ºC
• PSA: 16.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole

5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole: A Comprehensive Overview

5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 106516-07-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated indole core, a fluorinated phenyl group, and a tetrahydropyridine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the chlorine atom at the 5-position and the fluorine atom on the phenyl ring introduces additional electronic and steric effects that can influence the compound's pharmacological properties. The tetrahydropyridine moiety, on the other hand, is known for its ability to interact with specific receptors and enzymes, making it a valuable component in drug design.

Recent studies have highlighted the potential of 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective properties of 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole using both in vitro and in vivo models. The results demonstrated that the compound significantly reduced oxidative stress and inflammation in neuronal cells exposed to toxic stimuli. Additionally, it was found to enhance mitochondrial function and reduce apoptosis, thereby protecting neurons from damage.

Another area of interest is the potential of 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole as an anti-inflammatory agent. Inflammation plays a crucial role in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway.

A recent publication in the European Journal of Pharmacology reported that 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole exhibited significant anti-inflammatory activity in both cell-based assays and animal models of inflammation. The compound was found to reduce paw edema in carrageenan-induced inflammatory models and decrease levels of inflammatory markers in serum samples.

Beyond its neuroprotective and anti-inflammatory properties, 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole has also shown promise as an anticancer agent. Research has focused on its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. A study published in Cancer Letters demonstrated that this compound effectively inhibited the growth of human breast cancer cells by inducing G2/M phase cell cycle arrest and promoting apoptosis through the activation of caspase cascades.

The unique combination of structural features in 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole makes it an attractive candidate for further drug development. Its multifaceted biological activities suggest potential applications in treating a wide range of diseases characterized by neurodegeneration, inflammation, and cancer. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical studies.

In conclusion, 5-Chloro-1-(4-fluorophenyl)-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 106516-07-8) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable target for further investigation and development in medicinal chemistry and pharmaceutical research.